5-Methyl-3-((3-methylenepiperidin-1-yl)methyl)-1,2,4-oxadiazole

• IUPAC Name: 5-methyl-3-[(3-methylidenepiperidin-1-yl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C10H15N3O/c1-8-4-3-5-13(6-8)7-10-11-9(2)14-12-10/h1,3-7H2,2H3
• InChI Key: YBSNACNKORRKBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)CN2CCCC(=C)C2
• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol

Description

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that lead to the formation of the desired compound from simpler starting materials. The synthesis analysis includes the reaction conditions, the reagents and catalysts used, and the yield of the product.

Molecular Structure Analysis

The molecular structure of a compound is determined using spectroscopic techniques such as NMR, IR, and mass spectrometry. These techniques provide information about the connectivity of atoms in the molecule, the types of bonds present, and the presence of functional groups.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include reactions with different reagents, under different conditions, and the mechanism of these reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in different solvents, and its chemical stability. These properties can be determined experimentally.

Mechanism of Action

If the compound has biological activity, the mechanism of action refers to how the compound interacts with biological systems. This can involve binding to specific receptors, inhibition of enzymes, or interaction with DNA.

Safety and Hazards

The safety and hazards associated with a compound include its toxicity, flammability, and environmental impact. This information is usually available in the material safety data sheet (MSDS) for the compound.

Future Directions

Future directions could involve further studies on the compound, such as exploring its potential uses, improving its synthesis, or investigating its mechanism of action in more detail.